2-(4-ethoxyphenoxy)-N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is likely to be quite complex due to the presence of the oxadiazole ring, the ether group, and the acetamide group. These groups can participate in a variety of intermolecular interactions, which could influence the compound’s overall structure .Chemical Reactions Analysis
The chemical reactivity of this compound would be influenced by the functional groups present in the molecule. The oxadiazole ring, for example, might undergo reactions with nucleophiles or electrophiles. The ether and acetamide groups could also participate in various chemical reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar acetamide group could enhance its solubility in polar solvents. The compound’s melting point, boiling point, and density would depend on the specific arrangement of atoms and the types of intermolecular interactions .Mechanism of Action
The exact mechanism of action of 2-(4-ethoxyphenoxy)-N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]acetamide is not yet fully understood. However, it is known to interact with a variety of biological targets, including enzymes, receptors, and transcription factors. It has been shown to modulate the activity of enzymes involved in the regulation of cell signaling pathways, such as phosphorylation and dephosphorylation. Additionally, it has been shown to interact with receptors involved in the regulation of inflammation, oxidative stress, and cancer. Finally, it has been shown to modulate the activity of transcription factors involved in the regulation of gene expression.
Biochemical and Physiological Effects
This compound has been shown to modulate a variety of biochemical and physiological processes. It has been shown to reduce the production of pro-inflammatory cytokines, such as tumor necrosis factor-α and interleukin-6, and to inhibit the growth of cancer cells. It has also been shown to reduce oxidative stress, as well as to reduce inflammation and to modulate the expression of genes involved in the regulation of cell proliferation and differentiation.
Advantages and Limitations for Lab Experiments
The use of 2-(4-ethoxyphenoxy)-N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]acetamide in laboratory experiments has a number of advantages and limitations. One of the main advantages is its ability to modulate a variety of biological processes, which makes it useful for studying the effects of various compounds on these processes. Additionally, it is relatively easy to synthesize, which makes it convenient for use in experiments. However, it is important to note that this compound can be toxic at high concentrations and can interact with other compounds, which can lead to unexpected results.
Future Directions
There are a number of potential future directions for the use of 2-(4-ethoxyphenoxy)-N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]acetamide. For example, further research could be conducted to explore the potential of this compound as an anti-inflammatory agent for the treatment of autoimmune diseases. Additionally, research could be conducted to further explore the mechanism of action of this compound and to develop more effective and selective compounds for use in laboratory experiments. Furthermore, research could be conducted to explore the potential of this compound as an anti-cancer agent. Finally, research could be conducted to explore the potential of this compound as a potential therapeutic agent for other diseases, such as neurological disorders.
Synthesis Methods
2-(4-ethoxyphenoxy)-N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]acetamide can be synthesized using a variety of methods, including the Biginelli reaction, the Ugi reaction, and the Suzuki-Miyaura coupling reaction. The Biginelli reaction involves the condensation of a substituted aldehyde, a substituted urea, and an ethyl acetoacetate to form a 3-substituted pyridinium salt. This salt is then hydrolyzed to yield the desired compound. The Ugi reaction involves the condensation of an aldehyde, an amine, and an isocyanide to form a four-component product. The Suzuki-Miyaura coupling reaction involves the coupling of aryl halides and organoboronic acids to form aryl-aryl bonds.
Scientific Research Applications
2-(4-ethoxyphenoxy)-N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]acetamide has been studied for its potential use as a therapeutic agent for the treatment of various diseases. It has been shown to modulate cell signaling pathways, including those involved in inflammation, oxidative stress, and cancer. It has also been studied for its ability to reduce the production of pro-inflammatory cytokines and to inhibit the growth of cancer cells. Additionally, this compound has been studied for its potential use as an anti-inflammatory agent in the treatment of autoimmune diseases such as rheumatoid arthritis.
Safety and Hazards
properties
IUPAC Name |
2-(4-ethoxyphenoxy)-N-[4-(5-ethyl-1,3,4-oxadiazol-2-yl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N3O4/c1-3-19-22-23-20(27-19)14-5-7-15(8-6-14)21-18(24)13-26-17-11-9-16(10-12-17)25-4-2/h5-12H,3-4,13H2,1-2H3,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSFVLBCFJZHDIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN=C(O1)C2=CC=C(C=C2)NC(=O)COC3=CC=C(C=C3)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.